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Compound of Interest

Compound Name: Sert-IN-2

Cat. No.: B10857122 Get Quote

Disclaimer: The following guidance is based on the safety data sheet for Sertindole, as a

specific safety data sheet for "Sert-IN-2" was not found in the public domain. It is assumed that

"Sert-IN-2" is an internal designation for Sertindole or a closely related compound.

Researchers must consult their institution's safety office and the specific safety data sheet

provided by the supplier before handling any chemical.

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with Sert-IN-2 (assumed to be Sertindole). The

information is intended to be a primary resource for safe handling, storage, and disposal of this

compound.

Hazard Identification and Classification
Sertindole is classified as a hazardous substance. The primary hazards are skin irritation,

serious eye irritation, and potential respiratory irritation. It may also cause long-lasting harmful

effects to aquatic life.[1]

Signal Word: Warning[1]

Hazard Statements:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]
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H335: May cause respiratory irritation.[1]

H413: May cause long lasting harmful effects to aquatic life.[1]

Quantitative Data Summary
The following table summarizes the available quantitative data for Sertindole.

Property Value Source

Molecular Formula C24H26ClFN4O [2][3]

Formula Weight 440.9 g/mol [2][4]

Purity ≥95% [2][5]

Melting Point 150 °C [4]

Boiling Point 592.1 °C [4]

Solubility in DMF 15 mg/ml [2][5]

Solubility in DMSO 5 mg/ml [2][5]

Storage Temperature -20°C or 2°C - 8°C [2][4]

Stability ≥ 4 years (at -20°C) [2][5]

Note: Permissible Exposure Limits (PEL) and Threshold Limit Values (TLV) for Sertindole were

not identified in the searched documents.

Experimental Protocols: Safe Handling and
Personal Protective Equipment
Adherence to the following protocols is mandatory to ensure the safety of all personnel.

Engineering Controls
Ventilation: Use only in a well-ventilated area, preferably within a chemical fume hood,

especially when handling the solid form to avoid inhalation of dust.[1]
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Safety Stations: Ensure that an eyewash station and safety shower are readily accessible in

the immediate work area.

Personal Protective Equipment (PPE)
The following PPE is required for handling Sert-IN-2:

PPE Category Specification

Eye Protection Chemical safety goggles or a face shield.[1]

Hand Protection Chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection

A lab coat should be worn at all times. For

procedures with a risk of significant exposure,

additional protective clothing may be necessary.

Respiratory Protection

If ventilation is inadequate or when handling

large quantities of powder, a NIOSH-approved

respirator is recommended.

Hygiene Measures
Wash hands thoroughly after handling the compound.[5]

Do not eat, drink, or smoke in the laboratory.

Remove contaminated clothing and wash it before reuse.

Storage Plan
Store in a tightly sealed container in a cool, dry, and well-ventilated area.[4]

Recommended storage temperature is between 2°C and 8°C, or at -20°C for long-term

stability.[2][4]

Protect from light and moisture.[6]

Store away from incompatible materials.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b10857122?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/23883m.pdf
https://cdn.caymanchem.com/cdn/insert/23883.pdf
https://www.biosynth.com/p/FS65165/106516-24-9-sertindole
https://www.caymanchem.com/product/23883/sertindole
https://www.biosynth.com/p/FS65165/106516-24-9-sertindole
https://www.mims.com/philippines/drug/info/sertindole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10857122?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operational Plans
Step-by-Step Handling Procedure

Preparation: Before starting any work, ensure all necessary PPE is worn correctly and that

the work area (e.g., fume hood) is clean and operational. Review the Safety Data Sheet

(SDS).

Weighing: If weighing the solid compound, perform this task in a fume hood or a ventilated

balance enclosure to minimize dust inhalation.

Solution Preparation: When preparing solutions, add the solid to the solvent slowly.

Sertindole is soluble in organic solvents like DMSO and DMF.[2][5] For aqueous buffers, it is

sparingly soluble; first, dissolve in DMF and then dilute with the aqueous buffer.[5] Do not

store aqueous solutions for more than one day.[5]

Post-Handling: After use, decontaminate all surfaces and equipment. Store the compound in

its designated, labeled container.

Waste Disposal: Dispose of all waste, including contaminated PPE, according to institutional

and local regulations for chemical waste.

Emergency and Spill Response Plan
In the event of a spill or exposure, follow these procedures immediately:

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek medical attention.[1]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical

attention.[1]

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.
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Spill Cleanup:

Evacuate the area.

Wear appropriate PPE, including respiratory protection.

Contain the spill using an inert absorbent material.

Carefully collect the absorbed material into a sealed container for disposal.

Clean the spill area with a suitable decontaminating agent.

Ensure adequate ventilation during cleanup.[1]

Disposal Plan
Dispose of Sert-IN-2 and any contaminated materials as hazardous chemical waste. Follow all

federal, state, and local regulations.

Unused Product: Do not dispose of down the drain.[1] Collect in a labeled, sealed container

for chemical waste disposal.

Contaminated Materials: Any materials that have come into contact with the chemical, such

as gloves, paper towels, and pipette tips, should be collected in a designated hazardous

waste container.

General Guidance: If a drug take-back program is not available, unused solid materials can

be mixed with an unappealing substance like cat litter or coffee grounds, placed in a sealed

plastic bag, and then disposed of in the trash, in accordance with institutional guidelines.[7]

[8]

Visualizations
The following diagrams illustrate key workflows for handling Sert-IN-2.
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Safe Handling Workflow for Sert-IN-2
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Caption: A workflow diagram for the safe handling of Sert-IN-2.
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Emergency Spill Response for Sert-IN-2
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Caption: A workflow for responding to a chemical spill of Sert-IN-2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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